methyl [2-bromo-4-(1,8-dioxo-1,2,3,4,5,6,7,8,9,10-decahydro-9-acridinyl)-6-methoxyphenoxy]acetate

• IUPAC Name: methyl 2-[2-bromo-4-(1,8-dioxo-2,3,4,5,6,7,9,10-octahydroacridin-9-yl)-6-methoxyphenoxy]acetate
• InChI: InChI=1S/C23H24BrNO6/c1-29-18-10-12(9-13(24)23(18)31-11-19(28)30-2)20-21-14(5-3-7-16(21)26)25-15-6-4-8-17(27)22(15)20/h9-10,20,25H,3-8,11H2,1-2H3
• InChI Key: NTCXMLJZKUOULP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)CCC4)Br)OCC(=O)OC
• Molecular Formula: C23H24BrNO6
• Molecular Weight: 490.3 g/mol

Description

Compounds like the one you mentioned are typically organic molecules that contain several functional groups. These could include ester groups (-COOR), ether groups (-O-), and aromatic rings (like the acridine ring in your compound). Each of these functional groups contributes to the overall properties of the molecule.

Synthesis Analysis

The synthesis of complex organic molecules often involves multiple steps, each introducing a new functional group or building up the carbon skeleton. Common reactions might include esterification (to introduce the ester group), ether synthesis (for the ether group), and various methods for constructing the acridine ring.

Molecular Structure Analysis

The structure of a molecule like this could be analyzed using various spectroscopic techniques, such as NMR, IR, and mass spectrometry. These can provide information about the types of atoms in the molecule, their connectivity, and the 3D shape of the molecule.

Chemical Reactions Analysis

This would involve studying how the molecule reacts with various reagents. The functional groups present in the molecule would largely determine its reactivity. For example, the ester group might undergo hydrolysis, while the aromatic ring might participate in electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and acidity or basicity.

Mechanism of Action

If this compound has biological activity, its mechanism of action could be studied using various biochemical techniques. This might involve studying its interactions with proteins or other biomolecules, or looking at its effects on cells or whole organisms.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic, some are flammable, and some are reactive towards air or water. It’s always important to consult the material safety data sheet (MSDS) for a compound before working with it.

Future Directions

Future research on a compound like this could go in many directions. For example, if it has interesting biological activity, it could be developed into a drug. Alternatively, if it has interesting chemical reactivity, it could be used as a building block for synthesizing other complex molecules.